Cas no 2138208-40-7 (5-{7-chloro-2,3-dimethylpyrazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole)

• Product Name: 5-{7-chloro-2,3-dimethylpyrazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole
• CAS No: 2138208-40-7
• MF: C₁₂H₁₂ClN₅
• MW: 261.710180282593
• CID: 6512358
• PubChem ID: 165957216
• Update Time: 2025-06-11

5-{7-chloro-2,3-dimethylpyrazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-{7-chloro-2,3-dimethylpyrazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole
• 2138208-40-7
• 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole
• EN300-1128225

• Inchi： 1S/C12H12ClN5/c1-7-8(2)16-18-11(13)6-9(15-12(7)18)10-4-5-14-17(10)3/h4-6H,1-3H3
• InChI Key： ARXMKGWAKRFSGO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NC2=C(C)C(C)=NN21

Computed Properties

• Exact Mass: 261.0781231g/mol
• Monoisotopic Mass: 261.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48Ų

Additional information on 5-{7-chloro-2,3-dimethylpyrazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole

Introduction to Compound with CAS No. 2138208-40-7 and Product Name: 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole

The compound with the CAS number 2138208-40-7 and the product name 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The unique arrangement of nitrogen and carbon atoms in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further research and development.

In recent years, there has been a growing interest in exploring the therapeutic applications of pyrazole and pyrimidine derivatives. These heterocycles are known for their ability to interact with various biological targets, making them promising scaffolds for drug discovery. The specific structure of 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole, characterized by its fused ring system and functional groups, suggests potential interactions with enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, including cancer. The presence of a chloro group at the 7-position of the pyrazolo[1,5-a]pyrimidine ring enhances the electrophilicity of the molecule, making it a likely candidate for binding to the active sites of kinases. This binding can potentially disrupt abnormal signaling cascades, leading to therapeutic effects.

Moreover, the dimethyl substitution at the 2 and 3 positions of the pyrazole ring contributes to the steric environment around the molecule, which can influence its binding affinity and selectivity. These structural features make 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole an intriguing candidate for further investigation in preclinical studies. Researchers have been particularly interested in its potential as an anti-cancer agent due to its ability to modulate key pathways involved in tumor growth and progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro-substituted pyrazolo[1,5-a]pyrimidine core is typically synthesized through condensation reactions followed by functional group modifications. The introduction of the methyl group at the 1-position of the pyrazole ring is achieved through alkylation reactions, which are carefully monitored to avoid side products.

In terms of pharmacokinetic properties, 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole exhibits promising characteristics that could enhance its clinical utility. Studies have shown that compounds with similar structural motifs tend to have good oral bioavailability and metabolic stability. However, further research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) profile and potential interactions with other drugs.

The latest advancements in computational chemistry have also played a pivotal role in elucidating the binding interactions between this compound and biological targets. Molecular docking simulations have been used to predict how 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole might interact with kinases and other enzymes. These simulations provide valuable insights into binding affinities and possible conformational changes upon binding, which can guide further optimization efforts.

In conclusion, the compound with CAS number 2138208-40-7 and product name 5-{7-chloro-2,3-dimethylpyrazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of kinase inhibitors continues to grow, compounds like this one are poised to play a crucial role in the development of novel therapeutics for various diseases.